Cas no 325812-48-4 (1-(diphenylmethyl)-4-(2-nitrobenzenesulfonyl)piperazine)

• Product Name: 1-(diphenylmethyl)-4-(2-nitrobenzenesulfonyl)piperazine
• CAS No: 325812-48-4
• MF: C₂₃H₂₃N₃O₄S
• MW: 437.511424303055
• CID: 5762670
• PubChem ID: 1125115
• Update Time: 2023-11-21

1-(diphenylmethyl)-4-(2-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(DIPHENYLMETHYL)-4-(2-NITROBENZENESULFONYL)PIPERAZINE
• SR-01000233661-1
• WAY-299347
• 1-(diphenylmethyl)-4-[(2-nitrophenyl)sulfonyl]piperazine
• Oprea1_312069
• 1-benzhydryl-4-((2-nitrophenyl)sulfonyl)piperazine
• 1-benzhydryl-4-(2-nitrophenyl)sulfonylpiperazine
• 1-benzhydryl-4-(2-nitro-benzenesulfonyl)-piperazine
• Z44545244
• STL283101
• Oprea1_112513
• F0777-2548
• AKOS000390720
• 325812-48-4
• SR-01000233661
• Piperazine, 1-(diphenylmethyl)-4-[(2-nitrophenyl)sulfonyl]-
• 1-(diphenylmethyl)-4-(2-nitrobenzenesulfonyl)piperazine

• Inchi： 1S/C23H23N3O4S/c27-26(28)21-13-7-8-14-22(21)31(29,30)25-17-15-24(16-18-25)23(19-9-3-1-4-10-19)20-11-5-2-6-12-20/h1-14,23H,15-18H2
• InChI Key： XTCSWBQOYCSKGZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 437.14092740g/mol
• Monoisotopic Mass: 437.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Melting Point: 160-162 °C
• Boiling Point: 585.4±60.0 °C(Predicted)
• pka: 5.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes